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Compound of Interest

Compound Name: 3-Propylbenzoic acid

Cat. No.: B2530097

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Propylbenzoic acid, a
substituted aromatic carboxylic acid. The document details its chemical and physical
properties, provides established synthesis protocols, and explores its potential biological
activities, offering valuable information for its application in research and drug development.

Chemical Identification and Properties

3-Propylbenzoic acid, also known as m-propylbenzoic acid, is an organic compound with the
molecular formula C10H1202. For unambiguous identification, two CAS numbers are associated
with this compound in various databases. The National Institute of Standards and Technology
(NIST) lists the CAS Registry Number as 500027-35-0.[1] However, the CAS number 857539-
83-4 is more commonly used by commercial suppliers and in recent chemical literature. This
guide will primarily reference CAS number 857539-83-4.

A summary of the key physicochemical properties of 3-Propylbenzoic acid is presented in the
table below. This data is essential for its handling, formulation, and application in experimental

settings.
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Property Value Source
CAS Number 857539-83-4 Multiple Chemical Suppliers
500027-35-0 NIST WebBook[1]
Molecular Formula C10H1202 PubChem
Molecular Weight 164.20 g/mol PubChem
IUPAC Name 3-propylbenzoic acid PubChem
Melting Point 41-43 °C Sigma-Aldrich[2]
Boiling Point Not specified
Soluble in organic solvents
such as benzene, carbon
- tetrachloride, acetone, and ]
Solubility ) ] Guidechem[3]
alcohols. Slightly soluble in
water, with solubility increasing
with temperature.
XLogP3 3.3 PubChem[4]
Topological Polar Surface Area  37.3 A2 PubCheml[4]

Experimental Protocols: Synthesis of 3-
Propylbenzoic Acid

The synthesis of 3-Propylbenzoic acid can be achieved through several established organic

chemistry reactions. Two common and effective methods are the oxidation of 3-propyltoluene

and the Grignard reaction using a 3-propylphenyl magnesium halide. Below are detailed

experimental protocols for these synthetic routes, adapted from established procedures for

analogous compounds.

Method 1: Oxidation of 3-Propyltoluene

This method involves the oxidation of the methyl group of the propyl substituent on the

benzene ring to a carboxylic acid using a strong oxidizing agent like potassium permanganate.
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Reaction Scheme:

3-Bromopropylbenzene --(Mg, dry ether)--> 3-Propylphenylmagnesium bromide --(1. COz, 2.
HsO*)--> 3-Propylbenzoic acid

Caption: A logical workflow for in vitro investigation of the anti-inflammatory properties of 3-
Propylbenzoic acid.

Hypothetical Signaling Pathway: Modulation of NF-kB

Based on the anti-inflammatory potential of related compounds, a plausible mechanism of
action for 3-Propylbenzoic acid could involve the inhibition of the NF-kB signaling pathway.
NF-kB is a key transcription factor that regulates the expression of numerous pro-inflammatory
genes.
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Caption: A diagram of the NF-kB signaling pathway, illustrating a hypothetical inhibitory role for
3-Propylbenzoic acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b2530097?utm_src=pdf-body-img
https://www.benchchem.com/product/b2530097?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2530097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion

3-Propylbenzoic acid is a readily synthesizable aromatic carboxylic acid with potential for
further investigation in the fields of medicinal chemistry and drug discovery. While its specific
biological targets and mechanisms of action are not yet fully elucidated, its structural similarity
to other biologically active benzoic acid derivatives suggests that it may modulate key signaling
pathways involved in metabolism and inflammation. The experimental protocols and potential
areas of investigation outlined in this guide provide a solid foundation for researchers and
scientists to explore the therapeutic potential of this compound. Further studies are warranted
to fully characterize its pharmacological profile and to validate its effects on the signaling
pathways discussed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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